Cas no 2008505-83-5 (4-Amino-3-(cyclopropylmethyl)butan-2-one)

• Product Name: 4-Amino-3-(cyclopropylmethyl)butan-2-one
• CAS No: 2008505-83-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5293596
• PubChem ID: 165468041
• Update Time: 2025-06-08

4-Amino-3-(cyclopropylmethyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-796624
• 4-amino-3-(cyclopropylmethyl)butan-2-one
• 2008505-83-5
• 4-Amino-3-(cyclopropylmethyl)butan-2-one

• Inchi： 1S/C8H15NO/c1-6(10)8(5-9)4-7-2-3-7/h7-8H,2-5,9H2,1H3
• InChI Key： HGJDSBPTLZPANU-UHFFFAOYSA-N
• SMILES： O=C(C)C(CN)CC1CC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-Amino-3-(cyclopropylmethyl)butan-2-one

Introduction to 4-Amino-3-(cyclopropylmethyl)butan-2-one (CAS No. 2008505-83-5)

4-Amino-3-(cyclopropylmethyl)butan-2-one is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural framework and potential biological activities. This molecule, identified by the CAS number 2008505-83-5, has garnered attention due to its utility as a key intermediate in the synthesis of various pharmacologically relevant molecules. The presence of both amino and ketone functional groups, coupled with a cyclopropylmethyl side chain, makes it a versatile building block for medicinal chemists exploring novel therapeutic agents.

The structural motif of 4-amino-3-(cyclopropylmethyl)butan-2-one incorporates a cyclopropyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature is particularly valuable in the development of small-molecule drugs where structural rigidity can contribute to improved pharmacokinetic properties. The compound’s backbone, featuring a four-carbon chain with an amine substituent at the fourth position and a ketone at the second position, provides a scaffold that can be modified through various chemical transformations to yield derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing cyclopropyl groups due to their favorable interactions with biological targets. For instance, studies have demonstrated that cyclopropane-containing compounds can exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating inflammatory diseases, neurological disorders, and infectious diseases. The 4-amino-3-(cyclopropylmethyl)butan-2-one structure aligns well with this trend, offering a scaffold that could be further optimized for specific therapeutic applications.

One of the most compelling aspects of 4-amino-3-(cyclopropylmethyl)butan-2-one is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory conditions. The combination of the amino group and the ketone functionality allows for facile derivatization through reductive amination, alkylation, or condensation reactions, enabling the construction of diverse libraries of drug-like molecules. Such synthetic versatility has made 4-amino-3-(cyclopropylmethyl)butan-2-one a valuable asset in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The cyclopropylmethyl side chain in 4-amino-3-(cyclopropylmethyl)butan-2-one also contributes to its chemical reactivity and functionalization potential. This moiety can participate in various transformations, including nucleophilic additions and cyclizations, which are often employed to construct more intricate molecular architectures. Additionally, the cyclopropane ring is known to exhibit unique electronic properties that can influence the binding mode of the compound to biological targets. This characteristic has been exploited by medicinal chemists to design molecules with enhanced selectivity and potency.

Recent advancements in computational chemistry have further highlighted the importance of 4-amino-3-(cyclopropylmethyl)butan-2-one as a pharmacophore. Molecular modeling studies have shown that derivatives of this compound can effectively interact with protein targets involved in disease pathways. For example, virtual screening approaches have identified analogs of 4-amino-3-(cyclopropylmethyl)butan-2-one that exhibit inhibitory activity against enzymes such as Janus kinases (JAKs), which are implicated in autoimmune diseases. These findings underscore the compound’s potential as a starting point for developing next-generation therapeutics.

The synthesis of 4-amino-3-(cyclopropylmethyl)butan-2-one itself is an intriguing challenge that has been addressed through multiple synthetic routes. One common approach involves the reduction of an appropriate ketone precursor using reducing agents such as lithium aluminum hydride or sodium borohydride. Alternatively, reductive amination followed by cyclization can be employed to construct the cyclopropane ring. These synthetic strategies highlight the compound’s accessibility and its suitability for further chemical manipulation.

In conclusion,4-amino-3-(cyclopropylmethyl)butan-2-one (CAS No. 2008505-83-5) represents a promising scaffold for pharmaceutical innovation. Its unique structural features, including the cyclopropylmethyl side chain and functional groups such as amino and ketone moieties, make it an attractive candidate for designing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its significance in medicinal chemistry and drug discovery efforts worldwide.